3-chloro-N-(3-(methylcarbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[3-(methylcarbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H15ClN2O2S2/c1-20-16(22)13-9-6-4-8-11(9)25-18(13)21-17(23)15-14(19)10-5-2-3-7-12(10)24-15/h2-3,5,7H,4,6,8H2,1H3,(H,20,22)(H,21,23)
• InChI Key: GDMPRLMENYCPAW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C18H15ClN2O2S2
• Molecular Weight: 390.9 g/mol

Description

Thiophene and its substituted derivatives are a significant class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They possess a wide range of therapeutic properties and are remarkably effective compounds with respect to their biological and physiological functions.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also play a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Therapeutic Importance

. .

Anti-Inflammatory Properties

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anti-Psychotic Properties

. This suggests potential applications in the treatment of psychiatric disorders.

Anti-Arrhythmic Properties

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Anti-Anxiety Properties

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Anti-Fungal Properties

, suggesting potential use in the treatment of fungal infections.

Anti-Cancer Properties

. This suggests potential applications in the treatment of various types of cancer.

Mechanism of Action

Target of Action

The primary target of this compound is the STING protein . STING, or Stimulator of Interferon Genes, is an immune-associated protein that localizes in the endoplasmic reticulum membrane . It is mainly produced in endothelial cells and immune-derived cells such as macrophages, dendritic cells (DCs), and B cells .

Pharmacokinetics

Thiophene and its substituted derivatives, which this compound is a part of, are known to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are soluble in most organic solvents like alcohol and ether but insoluble in water .

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.